![molecular formula C14H17N5O4 B2465968 1-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(2-methoxyphenyl)urea CAS No. 2034356-74-4](/img/structure/B2465968.png)
1-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(2-methoxyphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((4,6-Dimethoxy-1,3,5-triazin-2-yl)methyl)-3-(2-methoxyphenyl)urea, also known as DMTMM, is a widely used coupling reagent in organic chemistry. It is a white crystalline powder that is highly soluble in organic solvents such as dichloromethane, acetonitrile, and dimethylformamide. DMTMM is used to activate carboxylic acids for peptide synthesis, esterification, and amidation reactions.
Scientific Research Applications
Metabolic Profiling and Drug Metabolism Studies
For instance, studies on compounds with similar functional groups have highlighted their roles in the metabolic pathways and disposition of pharmaceuticals. Research on metabolites of specific HIV-1 protease inhibitors in human urine identified significant metabolic pathways, including glucuronidation and N-dealkylation, which are common in the metabolism of a wide range of drugs (Balani et al., 1995). Another study focused on the metabolism and disposition of BMS-690514, an inhibitor targeting cancer growth pathways, providing insights into the oxidative reactions and glucuronidation processes involved in drug metabolism (Christopher et al., 2010).
Biomarker Identification for Exposure and Toxicology
The identification of biomarkers related to exposure to various chemicals, including pharmaceuticals and environmental pollutants, is another area of research application for compounds with methoxyphenyl and triazine groups. For example, the determination of specific metabolites in urine has been used to monitor exposure to toxic substances and understand their potential health impacts (Wielgomas, 2013). This research is crucial for developing strategies to mitigate exposure and prevent adverse health outcomes.
Environmental Health and Safety Studies
The study of environmental contaminants, such as bisphenol A and nonylphenol, has emphasized the need for understanding the metabolic fate and impact of synthetic chemicals on human health (Calafat et al., 2004). Research in this area contributes to the development of safer materials and the establishment of regulatory standards to protect public health.
properties
IUPAC Name |
1-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-3-(2-methoxyphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O4/c1-21-10-7-5-4-6-9(10)16-12(20)15-8-11-17-13(22-2)19-14(18-11)23-3/h4-7H,8H2,1-3H3,(H2,15,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMSQSSLKQGOFSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NCC2=NC(=NC(=N2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.